Cas no 856169-08-9 (Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate)

Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate is a synthetic intermediate with potential applications in pharmaceutical and fine chemical synthesis. Its structure features a 5-hydroxyindane core, which is a valuable scaffold in medicinal chemistry, often associated with bioactive molecules. The ester functional group enhances solubility and reactivity, facilitating further derivatization. The compound’s rigid indane framework may contribute to stereochemical stability, making it useful for chiral synthesis. Its hydroxyl group offers a handle for selective modifications, enabling tailored functionalization. This product is typically employed in research settings for developing novel compounds, particularly in drug discovery and material science, where precise molecular architecture is critical. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate structure
856169-08-9 structure
Product Name:Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
CAS No:856169-08-9
MF:C12H14O3
MW:206.237763881683
MDL:MFCD11100971
CID:1028893
PubChem ID:53438903
Update Time:2025-05-28

Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
    • METHYL (5-HYDROXY-2, 3-DIHYDRO-1H-INDEN-1-YL)ACETATE
    • 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetic acid methyl ester
    • methyl 2-(5-oxidanyl-2,3-dihydro-1H-inden-1-yl)ethanoate
    • METHYL (5-HYDROXY-2,3-DIHYDRO-1H-INDEN-1-YL)ACETATE
    • A904514
    • DTXSID10701576
    • DS-5712
    • Methyl2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
    • SCHEMBL3413338
    • A841383
    • Methyl 2-(5-hydroxyindan-1-yl)acetate
    • 856169-08-9
    • AKOS022171530
    • NQOXEXXDMBLLTO-UHFFFAOYSA-N
    • O11852
    • FT-0686433
    • Methyl (R/S)-(5-hydroxy-indan-1-yl)acetate
    • MDL： MFCD11100971
    • Inchi： 1S/C12H14O3/c1-15-12(14)7-9-3-2-8-6-10(13)4-5-11(8)9/h4-6,9,13H,2-3,7H2,1H3
    • InChI Key： NQOXEXXDMBLLTO-UHFFFAOYSA-N
    • SMILES： O(C)C(CC1C2C=CC(=CC=2CC1)O)=O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 2

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.98510

Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M900749-250mg
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 ≥95%
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M780498-10mg
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
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M780498-50mg
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TRC
M780498-100mg
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9
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 $ 210.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M93400-1g
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9
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 ¥7372.0 2021-09-08
Chemenu
CM255342-1g
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 95%
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 $*** 2023-03-31
Alichem
A079000680-1g
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 95%
1g
 $667.08 2023-08-31
Parkway Scientific
BX-138-1g
Methyl (5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 > 95%
1g
 $395 2024-05-21
Parkway Scientific
BX-138-3g
Methyl (5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 > 95%
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A2B Chem LLC
AH74804-1g
Methyl 2-(5-hydroxy-2,3-dihydro-1H-inden-1-yl)acetate
 856169-08-9 > 95%
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 $515.00 2024-04-19

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